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Compound of Interest

Compound Name:
BNC1 Human Pre-designed

siRNA Set A

Cat. No.: B12386219 Get Quote

BNC1 siRNA Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of BNC1 siRNA, along

with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: How should I store my lyophilized BNC1 siRNA upon receipt?

A1: Upon receipt, lyophilized BNC1 siRNA is stable at room temperature for 2-4 weeks.[1][2][3]

For long-term storage, it is recommended to store the dried pellet at -20°C or -80°C in a non-

frost-free freezer, where it can be stable for at least one year.[1][2][4]

Q2: What is the recommended procedure for resuspending my BNC1 siRNA?

A2: To resuspend your BNC1 siRNA, briefly centrifuge the vial to ensure the pellet is at the

bottom. Use an RNase-free solution, such as a 1X TE buffer (10 mM Tris-HCl, pH 7.5; 0.1 mM

EDTA) or RNase-free water, to resuspend the siRNA to a convenient stock concentration,

typically between 20-100 µM.[1] Pipette the solution up and down several times to ensure it is

fully dissolved. For more reliable resuspension, you can place the solution on an orbital shaker

for 30-90 minutes at room temperature.[2][3]

Q3: How should I store my resuspended BNC1 siRNA?
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A3: Resuspended BNC1 siRNA should be stored at -20°C or -80°C.[1][5] It is advisable to

aliquot the siRNA into smaller working volumes to minimize the number of freeze-thaw cycles.

[1] Under these conditions, the siRNA should be stable for at least 6 months.[1][6] For short-

term use (up to a week), resuspended siRNA can be stored at 4°C, provided the container is

well-sealed to prevent evaporation.[7]

Q4: How many times can I freeze and thaw my resuspended BNC1 siRNA?

A4: It is recommended to limit the number of freeze-thaw cycles to no more than 3-5 times to

maintain the integrity of the siRNA.[1][6] Storing the siRNA in working aliquots can help to avoid

repeated freezing and thawing of the main stock.

Q5: My experiment to knock down BNC1 failed. What are some potential causes related to

siRNA stability?

A5: If you suspect issues with your BNC1 siRNA, consider the following:

Improper Storage: Extended storage at room temperature or repeated freeze-thaw cycles

can lead to degradation.

RNase Contamination: Introduction of RNases during handling can rapidly degrade your

siRNA. Always use RNase-free tips, tubes, and reagents.[5][8]

Incorrect Resuspension: The siRNA may not be fully resuspended, leading to an inaccurate

concentration in your experiments.

Troubleshooting Guide
This guide addresses common issues encountered during experiments with BNC1 siRNA.

Issue: Low or No BNC1 Gene Knockdown
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Potential Cause Recommended Action

BNC1 siRNA Degradation

Verify the integrity of your siRNA using gel

electrophoresis. A smeared band or absence of

a band may indicate degradation.

Suboptimal Transfection

Optimize transfection conditions, including

transfection reagent concentration, siRNA

concentration, and cell density. Use a validated

positive control siRNA to confirm transfection

efficiency.

Incorrect siRNA Concentration
Quantify the concentration of your resuspended

siRNA using a spectrophotometer at 260 nm.

Cell Health
Ensure that the cells are healthy and in the

logarithmic growth phase before transfection.

Issue: Inconsistent Results Between Experiments
Potential Cause Recommended Action

Variable siRNA Integrity

Aliquot your BNC1 siRNA stock to minimize

freeze-thaw cycles and potential degradation

over time.

Inconsistent Transfection Efficiency

Standardize your transfection protocol. Monitor

transfection efficiency using a fluorescently

labeled control siRNA if possible.[9]

RNase Contamination

Always use certified RNase-free labware and

reagents. Wear gloves and maintain a clean

workspace.

Data on siRNA Stability
The stability of siRNA is crucial for reliable experimental outcomes. The following tables

summarize general siRNA stability data under various conditions.

Table 1: Stability of Lyophilized siRNA
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Storage Temperature Duration Stability

Room Temperature 2-4 weeks Stable[1][2][3]

-20°C At least 1 year Stable[1][2]

-80°C Long-term Highly Stable[6]

Table 2: Stability of Resuspended siRNA

Storage Temperature Duration Stability

4°C Up to 1 week Stable (short-term)[7]

-20°C At least 6 months Stable[1][6]

-80°C Long-term Highly Stable[6]

Experimental Protocols
Protocol 1: Resuspension of Lyophilized BNC1 siRNA

Centrifuge: Briefly centrifuge the vial containing the lyophilized BNC1 siRNA to collect the

pellet at the bottom.[2][3]

Prepare Resuspension Buffer: Use an RNase-free buffer such as 1X TE buffer (10 mM Tris-

HCl, pH 7.5; 0.1 mM EDTA) or RNase-free water.[1]

Resuspend: Add the appropriate volume of the chosen buffer to achieve the desired stock

concentration (e.g., 20 µM).

Mix: Gently pipette the solution up and down 3-5 times to mix. Avoid creating bubbles.[2][3]

Incubate (Optional but Recommended): For complete resuspension, incubate the solution on

an orbital shaker for 30-90 minutes at room temperature.[2][3][7]

Centrifuge: Briefly centrifuge the vial to collect the resuspended siRNA solution at the

bottom.
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Store: Store the resuspended siRNA at -20°C or -80°C. For frequent use, create smaller

aliquots to avoid multiple freeze-thaw cycles.[1]

Protocol 2: Assessment of BNC1 siRNA Integrity by
Polyacrylamide Gel Electrophoresis (PAGE)

Prepare Gel: Prepare a native 15-20% polyacrylamide gel.

Prepare Samples: Mix a small amount of your BNC1 siRNA with a gel loading buffer.

Load Gel: Load the siRNA sample into a well of the gel. Include a lane with a low molecular

weight ladder and a lane with a fresh, validated control siRNA for comparison.

Run Gel: Run the gel according to standard procedures.

Stain and Visualize: Stain the gel with a nucleic acid stain (e.g., ethidium bromide or SYBR

Gold) and visualize it under UV light.

Analyze: A sharp, single band at the expected molecular weight (approximately 13.3 kDa for

a typical 21-mer duplex) indicates intact siRNA.[6] The presence of smearing or lower

molecular weight bands suggests degradation.
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Caption: Troubleshooting workflow for low BNC1 knockdown.
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Caption: General experimental workflow for using BNC1 siRNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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